JNJ 10181457 dihydrochloride
JNJ 10181457 dihydrochloride
Histamine H3 receptor antagonist (pKi values are 8.15 and 8.93 for rat and human H3 receptors respectively). Increases extracellular norepinephrine and acetylcholine levels in rat frontal cortex but does not stimulate dopamine release. Brain penetrant.
Brand Name:
Vulcanchem
CAS No.:
544707-20-2
VCID:
VC0004802
InChI:
InChI=1S/C20H28N2O.2ClH/c1-3-10-21(11-4-1)12-5-2-7-19-8-6-9-20(17-19)18-22-13-15-23-16-14-22;;/h6,8-9,17H,1,3-5,10-16,18H2;2*1H
SMILES:
C1CCN(CC1)CCC#CC2=CC=CC(=C2)CN3CCOCC3.Cl.Cl
Molecular Formula:
C20H30Cl2N2O
Molecular Weight:
385.4 g/mol
JNJ 10181457 dihydrochloride
CAS No.: 544707-20-2
Inhibitors
VCID: VC0004802
Molecular Formula: C20H30Cl2N2O
Molecular Weight: 385.4 g/mol
| CAS No. | 544707-20-2 |
|---|---|
| Product Name | JNJ 10181457 dihydrochloride |
| Molecular Formula | C20H30Cl2N2O |
| Molecular Weight | 385.4 g/mol |
| IUPAC Name | 4-[[3-(4-piperidin-1-ylbut-1-ynyl)phenyl]methyl]morpholine;dihydrochloride |
| Standard InChI | InChI=1S/C20H28N2O.2ClH/c1-3-10-21(11-4-1)12-5-2-7-19-8-6-9-20(17-19)18-22-13-15-23-16-14-22;;/h6,8-9,17H,1,3-5,10-16,18H2;2*1H |
| Standard InChIKey | PAQHERKZFLOHCA-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CCC#CC2=CC=CC(=C2)CN3CCOCC3.Cl.Cl |
| Canonical SMILES | C1CCN(CC1)CCC#CC2=CC=CC(=C2)CN3CCOCC3.Cl.Cl |
| Description | Histamine H3 receptor antagonist (pKi values are 8.15 and 8.93 for rat and human H3 receptors respectively). Increases extracellular norepinephrine and acetylcholine levels in rat frontal cortex but does not stimulate dopamine release. Brain penetrant. |
| Synonyms | 4-(3-(4-piperidin-1-ylbut-1-ynyl)benzyl)morpholine JNJ 10181457 JNJ-10181457 JNJ10181457 |
| PubChem Compound | 10237424 |
| Last Modified | Nov 11 2021 |
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